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Compound of Interest

Compound Name: 2-Amino-5-methylbenzonitrile

Cat. No.: B1267719 Get Quote

Technical Guide: Physicochemical Properties of
2-Amino-5-methylbenzonitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 2-Amino-
5-methylbenzonitrile (CAS No: 5925-93-9), a key intermediate in the synthesis of various

pharmaceutical compounds. The data presented herein is crucial for process development,

formulation, and quality control in a research and drug development setting.

Core Physical Properties
The physical characteristics of 2-Amino-5-methylbenzonitrile are summarized below. These

properties are fundamental for its handling, storage, and application in synthetic chemistry.

Data Summary
Quantitative data from various sources have been compiled to provide a comparative overview

of the key physical properties of 2-Amino-5-methylbenzonitrile.
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Property Value Source(s)

Melting Point 59-63 °C [1][2]

84-87 °C [3]

58.0-62.0 °C [4]

Appearance
Off-white to pale yellow

crystalline powder
[3]

White to Brown powder to

crystal
[4]

Solubility Soluble in Methanol [1][4]

Soluble in Dimethylformamide

(DMF)
[3]

Soluble in Dimethyl sulfoxide

(DMSO)
[3]

Partially soluble in Ethanol [3]

Note: The variation in the reported melting point ranges may be attributed to different analytical

methods or sample purity levels.

Experimental Protocols
The following sections detail the generalized experimental methodologies for determining the

melting point and solubility of organic compounds like 2-Amino-5-methylbenzonitrile.

Melting Point Determination
The melting point of an organic solid is a critical indicator of its purity. A sharp melting range

typically signifies a high-purity compound, whereas a broad melting range often indicates the

presence of impurities. The capillary method is a standard technique for this determination.

Methodology: Capillary Melting Point Determination
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Sample Preparation: A small amount of finely powdered, dry 2-Amino-5-methylbenzonitrile
is packed into a thin-walled capillary tube, sealed at one end, to a height of 1-2 cm.[1][5]

Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Mel-

Temp or Thiele tube, adjacent to a calibrated thermometer. The apparatus consists of a

heated block or oil bath to ensure uniform heat distribution.

Heating: The sample is heated at a controlled, slow rate, typically 1-2 °C per minute,

especially when approaching the anticipated melting point.[2]

Observation and Measurement: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range (T1). The temperature at which the entire

solid mass turns into a clear liquid is recorded as the end of the melting range (T2).[1]

Reporting: The melting point is reported as the range from T1 to T2. For high accuracy, the

determination should be repeated at least twice, and the results should be consistent.

Solubility Assessment
Solubility is a crucial parameter, influencing everything from reaction conditions to

bioavailability in drug development. A qualitative assessment of solubility in various solvents is

a primary step in characterization.

Methodology: Qualitative Solubility Testing

Sample Preparation: A small, pre-weighed amount of 2-Amino-5-methylbenzonitrile (e.g.,

0.1 g) is placed into a test tube.[6]

Solvent Addition: A measured volume of the selected solvent (e.g., 3 mL) is added to the test

tube in portions.[6]

Mixing: The mixture is agitated or vortexed at a constant temperature to facilitate dissolution.

Observation: The sample is visually inspected to determine if a homogeneous solution has

formed. The absence of solid particles indicates that the compound is soluble under these

conditions.[7]
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Classification: The solubility can be classified based on the amount of solute that dissolves in

a given volume of solvent. This process is repeated with a range of polar and non-polar

solvents to create a solubility profile.

Logical Workflow Visualization
2-Amino-5-methylbenzonitrile is a vital building block in the synthesis of various central

nervous system (CNS) active agents, particularly benzodiazepines. The following diagram

illustrates a generalized synthetic workflow for the preparation of a benzodiazepine derivative

from a substituted 2-aminobenzonitrile.

Generalized Synthetic Workflow for Benzodiazepines

Step 1: Acylation
Step 2: Cyclization

2-Amino-5-methylbenzonitrile Acylation
(e.g., with Chloroacetyl Chloride)

Reagent N-Chloroacetyl Intermediate
Forms Cyclization

(e.g., with Ammonia)
Reacts with Benzodiazepine Core Structure

Yields
Benzodiazepine Derivative

Further
Modification (Optional)

Click to download full resolution via product page

Caption: Generalized workflow for benzodiazepine synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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